Cas no 85862-71-1 (4-(Triazol-1-yl)benzonitrile)

• Product Name: 4-(Triazol-1-yl)benzonitrile
• CAS No: 85862-71-1
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD11100734
• CID: 2142579
• PubChem ID: 9793960
• Update Time: 2024-03-01

4-(Triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-1-yl)benzonitrile
• 4-(1H-1,2,3-Triazol-1yl)-benzonitrile
• 4-(triazol-1-yl)benzonitrile
• FTMACWNFBQVPQX-UHFFFAOYSA-N
• 4-[1,2,3]Triazol-1-yl-benzonitrile
• 4-[1,2,3]-Triazol-1-yl-benzonitrile
• 4-(1H-1,2,3-Triazol-1-yl)-benzonitrile
• Benzonitrile, 4-(1H-1,2,3-triazol-1-yl)-
• 4-(Triazol-1-yl)benzonitrile

• MDL： MFCD11100734
• Inchi： 1S/C9H6N4/c10-7-8-1-3-9(4-2-8)13-6-5-11-12-13/h1-6H
• InChI Key： FTMACWNFBQVPQX-UHFFFAOYSA-N
• SMILES： N1(C=CN=N1)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 170.059246208g/mol
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles